Cas no 116285-37-1 (Finasteride Carboxylic Acid)

• Product Name: Finasteride Carboxylic Acid
• CAS No: 116285-37-1
• MF: C₂₃H₃₄N₂O₄
• MW: 402.52706
• CID: 131162
• PubChem ID: 18632991
• Update Time: 2025-11-02

Finasteride Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Alanine,2-methyl-N-[[(4aR,4bS,6aS,7S,9aS,9bS,11aR)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinolin-7-yl]carbonyl]-
• Finasteride Carboxylic Acid
• 2-METHYL-N-[[(5ALPHA,17BETA)-3-OXO-4-AZAANDROST-1-EN-17-YL]CARBONYL]-ALANINE
• 2-[[(1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carbonyl]amino]-2-methylpropanoic acid
• FINASTERIDE METABOLITE
• 2-Methyl-N-[[(5a,17)-3-oxo-4-azaandrost-1-en-17-yl]carbonyl]alanine
• 2-Methyl-N-[[(5α,17β)-3-oxo-4-azaandrost-1-en-17-yl]carbonyl]alanine
• Finasteride Metabolite: 2-Methyl-N-[[(5alpha,17beta)-3-oxo-4-azaandrost-1-en-17-yl]carbonyl]-Alanine
• 2-[[(1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-]quinoline-1-carbonyl]amino]-2-methylpropanoic acid
• 2-Methyl-N-[[(5a,17b)-3-oxo-4-azaandrost-1-en-17-yl]carbonyl]alanine
• 2-((4aR,4bS,6aS,7S,9aS,9bS)-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamido)-2-methylpropanoic acid
• Carboxy finasteride
• J-003418
• 116285-37-1
• CS-0786317
• N-{[(4ar,4bs,6as,7s,9as,9bs,11ar)-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinolin-7-yl]carbonyl}-2-methylalanine
• CHEBI:183916
• SCHEMBL9621668
• HY-W739812
• N-[(4aR,4bS,6aS,7S,9aS,9bS,11aR)-4a,6a-Dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carbonyl]-2-methylalanine
• AKOS030241598
• Q27282033
• UNII-K71S04GO1T
• CHEMBL3542374
• K71S04GO1T
• DB-266052
• Alanine, 2-methyl-N-(((4aR,4bS,6aS,7S,9aS,9bS,11aR)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno(5,4-f)quinolin-7-yl)carbonyl)-
• Alanine, 2-methyl-N-[[(4aR,4bS,6aS,7S,9aS,9bS,11aR)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinolin-7-yl]carbonyl]-
• DTXSID10595331

• Inchi： InChI=1S/C23H34N2O4/c1-21(2,20(28)29)25-19(27)16-7-6-14-13-5-8-17-23(4,12-10-18(26)24-17)15(13)9-11-22(14,16)3/h10,12-17H,5-9,11H2,1-4H3,(H,24,26)(H,25,27)(H,28,29)/t13-,14-,15-,16+,17+,22-,23+/m0/s1
• InChI Key： OFTBMAPJHKDDJV-MKMSXTRJSA-N
• SMILES： O=C([C@H]1CC[C@@]2([H])[C@]3([H])CC[C@]4([H])[C@@](C=CC(N4)=O)(C)[C@@]3([H])CC[C@@]21C)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 402.25200
• Monoisotopic Mass: 402.25185757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 112-120°C (dec.)
• Boiling Point: 658.3±55.0 °C at 760 mmHg
• Flash Point: 351.9±31.5 °C
• Refractive Index: 1.542
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 95.50000
• LogP: 3.59890
• Vapor Pressure: 0.0±4.3 mmHg at 25°C

Finasteride Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on Finasteride Carboxylic Acid

Finasteride Carboxylic Acid (CAS 116285-37-1): A Comprehensive Overview

Finasteride Carboxylic Acid (CAS 116285-37-1) is a key intermediate in the synthesis of finasteride, a well-known pharmaceutical compound used primarily for treating benign prostatic hyperplasia (BPH) and androgenetic alopecia (male pattern baldness). As a derivative of finasteride, this carboxylic acid form plays a crucial role in the drug's metabolic pathway and has garnered significant attention in pharmaceutical research and development.

The chemical structure of Finasteride Carboxylic Acid features a steroidal backbone with a carboxylic acid functional group, which contributes to its unique physicochemical properties. Researchers and manufacturers value this compound for its high purity and stability, making it an essential building block in the production of finasteride-related pharmaceuticals. Recent studies have also explored its potential applications in developing new therapeutic agents targeting 5-alpha-reductase inhibition.

In the pharmaceutical industry, Finasteride Carboxylic Acid CAS 116285-37-1 is recognized for its critical role in quality control and analytical testing. Many laboratories use it as a reference standard when analyzing finasteride metabolites or conducting stability studies. The compound's well-defined characteristics make it particularly valuable for method development in HPLC and LC-MS analyses, addressing the growing demand for precise analytical techniques in pharmaceutical quality assurance.

Current market trends show increasing interest in finasteride intermediates like Finasteride Carboxylic Acid, driven by the expanding global market for hair loss treatments and prostate health medications. Pharmaceutical companies are actively seeking reliable suppliers of high-quality finasteride precursors to meet the rising demand for generic versions of finasteride-based drugs. This has created new opportunities for specialized chemical manufacturers focusing on steroid derivatives and pharmaceutical intermediates.

From a biochemical perspective, Finasteride Carboxylic Acid 116285-37-1 offers researchers valuable insights into the metabolism of finasteride. Studies have demonstrated how this metabolite interacts with the 5-alpha-reductase enzyme system, providing a better understanding of finasteride's mechanism of action. These findings contribute to ongoing research into more effective and targeted therapies for androgen-related conditions, a hot topic in current endocrinology research.

The synthesis and purification of Finasteride Carboxylic Acid require specialized expertise in steroid chemistry. Modern production methods emphasize green chemistry principles and process optimization to ensure high yields while minimizing environmental impact. These advancements align with the pharmaceutical industry's growing focus on sustainable manufacturing practices, responding to both regulatory requirements and consumer expectations for environmentally responsible drug production.

Quality specifications for Finasteride Carboxylic Acid CAS no 116285-37-1 typically include rigorous testing for purity, residual solvents, and related substances. Analytical methods such as chiral HPLC are often employed to verify the compound's stereochemical purity, as this can significantly impact its performance as a pharmaceutical intermediate. These quality control measures reflect the compound's importance in ensuring the safety and efficacy of final drug products.

In research applications, Finasteride Carboxylic Acid serves as a valuable tool for studying drug metabolism and pharmacokinetics. Scientists utilize this compound to investigate the absorption, distribution, metabolism, and excretion (ADME) profiles of finasteride and its analogs. Such studies are particularly relevant given the current interest in personalized medicine and the development of drugs with optimized metabolic properties.

The stability profile of Finasteride Carboxylic Acid 116285-37-1 makes it suitable for various formulation studies. Researchers examine its behavior under different temperature and humidity conditions to establish appropriate storage guidelines and packaging requirements. This information is crucial for pharmaceutical companies developing new finasteride-based products or improving existing formulations.

From a regulatory standpoint, Finasteride Carboxylic Acid as an intermediate falls under specific guidelines for pharmaceutical ingredients. Manufacturers must comply with current Good Manufacturing Practices (cGMP) and provide comprehensive documentation including certificates of analysis, stability data, and process validation reports. These requirements ensure the compound meets the stringent quality standards expected in the pharmaceutical supply chain.

Emerging research suggests potential novel applications for Finasteride Carboxylic Acid beyond its traditional role as a finasteride intermediate. Some studies are exploring its use in developing topical formulations for dermatological applications, capitalizing on the growing market for minimally invasive hair loss treatments. This aligns with current consumer preferences for non-systemic treatment options with fewer side effects.

The global market for finasteride-related compounds including Finasteride Carboxylic Acid CAS 116285-37-1 continues to evolve, influenced by factors such as patent expirations, generic competition, and shifting treatment paradigms. Market analysts observe particular growth in emerging economies where awareness of hair loss treatments and prostate health management is increasing. This creates new opportunities for manufacturers and suppliers specializing in high-quality pharmaceutical intermediates.

In analytical chemistry, Finasteride Carboxylic Acid serves as an important reference material for developing and validating analytical methods. Its well-characterized properties make it ideal for establishing system suitability criteria and method robustness in pharmaceutical analysis. This application has become increasingly important with regulatory agencies emphasizing the need for reliable analytical procedures in drug development and quality control.

Future perspectives on Finasteride Carboxylic Acid 116285-37-1 include potential applications in novel drug delivery systems. Researchers are investigating its incorporation into nanotechnology-based formulations that could enhance drug bioavailability or enable targeted delivery to specific tissues. Such innovations could address current limitations in finasteride therapy and open new avenues for treating androgen-dependent conditions.

The compound's role in pharmaceutical education and training should not be overlooked. Finasteride Carboxylic Acid provides an excellent case study for students learning about drug metabolism, pharmaceutical synthesis, and quality control processes. Academic institutions and training programs increasingly incorporate such practical examples to bridge the gap between theoretical knowledge and industrial applications.

Environmental considerations in the production and disposal of Finasteride Carboxylic Acid have gained attention in recent years. Manufacturers are implementing waste minimization strategies and exploring more sustainable synthesis routes. These efforts respond to both regulatory pressures and the pharmaceutical industry's broader commitment to reducing its environmental footprint while maintaining product quality and safety.

In conclusion, Finasteride Carboxylic Acid (CAS 116285-37-1) represents a critical component in the pharmaceutical value chain, with applications ranging from drug synthesis to analytical testing and research. Its importance continues to grow alongside the expanding market for finasteride-based therapies and the ongoing development of new treatment options for androgen-related conditions. As research advances and manufacturing technologies evolve, this compound will likely maintain its significant role in pharmaceutical science and industry.